Cas no 28508-07-8 (D-erythro-Dihydrosphingosine-1-phosphate)

D-erythro-Dihydrosphingosine-1-phosphate structure
28508-07-8 structure
Product Name:D-erythro-Dihydrosphingosine-1-phosphate
CAS No:28508-07-8
MF:C18H40NO5P
MW:381.48766708374
CID:825478
PubChem ID:520
Update Time:2025-04-19

D-erythro-Dihydrosphingosine-1-phosphate Chemical and Physical Properties

Names and Identifiers

    • (2S,3R)-DIHYDROSPHINGOSINE 1-PHOSPHATE
    • D-erythro-Dihydro-D-sphingosine-1-phosphate
    • Dihydrosphingosine-1-phosphate, D-erythro
    • DTXSID80864905
    • 2-amino-3-hydroxyoctadecyl dihydrogen phosphate
    • AKOS030254882
    • 1,3-octadecanediol, 2-amino-, 1-(dihydrogen phosphate), (2S,3R)-
    • (2-amino-3-hydroxy-octadecoxy)phosphonic acid
    • 1,3-Octadecanediol, 2-amino-, 1-(dihydrogen phosphate), (R-(R*,S*))-
    • 28508-07-8
    • Rel-(2R,3S)-2-amino-3-hydroxyoctadecyl dihydrogen phosphate
    • DB-222658
    • (2-AMINO-3-HYDROXYOCTADECYL)OXYPHOSPHONIC ACID
    • (2-amino-3-hydroxyoctadecyl) dihydrogen phosphate
    • SCHEMBL43371
    • D-erythro-Dihydrosphingosine-1-phosphate
    • Inchi: 1S/C18H40NO5P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(20)17(19)16-24-25(21,22)23/h17-18,20H,2-16,19H2,1H3,(H2,21,22,23)
    • InChI Key: YHEDRJPUIRMZMP-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(O)OCC(C(CCCCCCCCCCCCCCC)O)N

Computed Properties

  • Exact Mass: 381.26441037g/mol
  • Monoisotopic Mass: 381.26441037g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 18
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 113Ų

Experimental Properties

  • Melting Point: 175-177°C

D-erythro-Dihydrosphingosine-1-phosphate Security Information

D-erythro-Dihydrosphingosine-1-phosphate Pricemore >>

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